Cas no 1797806-43-9 (2,5-dimethyl-N-{4-methyl-6-(morpholin-4-yl)pyrimidin-2-ylmethyl}benzamide)

• Product Name: 2,5-dimethyl-N-{4-methyl-6-(morpholin-4-yl)pyrimidin-2-ylmethyl}benzamide
• CAS No: 1797806-43-9
• MF: C₁₉H₂₄N₄O₂
• MW: 340.419464111328
• CID: 6110269
• PubChem ID: 71807453
• Update Time: 2025-08-04

2,5-dimethyl-N-{4-methyl-6-(morpholin-4-yl)pyrimidin-2-ylmethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2,5-dimethyl-N-{4-methyl-6-(morpholin-4-yl)pyrimidin-2-ylmethyl}benzamide
• 2,5-dimethyl-N-[(4-methyl-6-morpholin-4-ylpyrimidin-2-yl)methyl]benzamide
• 1797806-43-9
• F6438-0884
• 2,5-dimethyl-N-((4-methyl-6-morpholinopyrimidin-2-yl)methyl)benzamide
• AKOS024560982
• 2,5-DIMETHYL-N-{[4-METHYL-6-(MORPHOLIN-4-YL)PYRIMIDIN-2-YL]METHYL}BENZAMIDE

• Inchi： 1S/C19H24N4O2/c1-13-4-5-14(2)16(10-13)19(24)20-12-17-21-15(3)11-18(22-17)23-6-8-25-9-7-23/h4-5,10-11H,6-9,12H2,1-3H3,(H,20,24)
• InChI Key： XFMOHBIHVDTOSQ-UHFFFAOYSA-N
• SMILES： C(NCC1=NC(N2CCOCC2)=CC(C)=N1)(=O)C1=CC(C)=CC=C1C

Computed Properties

• Exact Mass: 340.18992602g/mol
• Monoisotopic Mass: 340.18992602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 67.4Ų

Additional information on 2,5-dimethyl-N-{4-methyl-6-(morpholin-4-yl)pyrimidin-2-ylmethyl}benzamide

Introduction to 2,5-dimethyl-N-{4-methyl-6-(morpholin-4-yl)pyrimidin-2-ylmethyl}benzamide and Its Significance in Modern Medicinal Chemistry

2,5-dimethyl-N-{4-methyl-6-(morpholin-4-yl)pyrimidin-2-ylmethyl}benzamide (CAS No. 1797806-43-9) represents a compound of considerable interest in the realm of medicinal chemistry. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in therapeutic interventions. The presence of multiple functional groups, including dimethyl and morpholine moieties, contributes to its unique chemical properties and reactivity, making it a valuable candidate for further exploration.

The structural architecture of this benzamide derivative is notable for its complexity. The benzamide core is a well-established pharmacophore in drug design, known for its ability to interact with biological targets such as enzymes and receptors. In this compound, the benzamide group is linked to a pyrimidine ring substituted with a morpholine moiety, which enhances its solubility and bioavailability. This structural feature is particularly relevant in the context of drug development, where optimizing solubility is often critical for achieving desired pharmacokinetic profiles.

The synthesis and characterization of 2,5-dimethyl-N-{4-methyl-6-(morpholin-4-yl)pyrimidin-2-ylmethyl}benzamide have been subjects of extensive research. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound, allowing for detailed studies of its chemical and biological properties. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been instrumental in elucidating its molecular structure and confirming the presence of key functional groups.

One of the most compelling aspects of this compound is its potential as an inhibitor of various biological pathways. The pyrimidine and morpholine moieties are particularly relevant in this context, as they can mimic natural substrates or bind to specific pockets on target proteins. For instance, studies have suggested that such structural motifs may interfere with the activity of kinases and other enzymes implicated in diseases such as cancer and inflammatory disorders. This has prompted investigations into its pharmacological activity, with a focus on evaluating its efficacy in preclinical models.

Recent research has highlighted the role of benzamide derivatives in modulating immune responses. The specific arrangement of functional groups in 2,5-dimethyl-N-{4-methyl-6-(morpholin-4-yl)pyrimidin-2-ylmethyl}benzamide may contribute to its ability to interact with immune cells and influence pathways such as NF-κB signaling. This has opened up avenues for exploring its therapeutic potential in conditions where immune dysregulation plays a significant role. Additionally, the compound's stability under various conditions makes it a promising candidate for formulation into drug delivery systems.

The drug discovery process has been significantly advanced by computational methods such as molecular docking and virtual screening. These techniques allow researchers to predict the binding affinity of compounds like 2,5-dimethyl-N-{4-methyl-6-(morpholin-4-yl)pyrimidin-2-ylmethyl}benzamide to biological targets with high accuracy. By integrating experimental data with computational predictions, scientists can accelerate the identification of lead compounds that exhibit desirable pharmacological properties. This approach has been particularly effective in identifying novel therapeutic agents that may not have been discovered through traditional screening methods.

In conclusion, 2,5-dimethyl-N-{4-methyl-6-(morpholin-4-yl)pyrimidin-2-ylmethyl}benzamide represents a structurally complex and biologically relevant compound with significant potential in medicinal chemistry. Its unique combination of functional groups makes it an attractive candidate for further investigation into therapeutic applications. As research continues to uncover new insights into its mechanisms of action and pharmacological effects, this compound is poised to play a crucial role in the development of innovative treatments for various diseases.